Cas no 764-01-2 (2-Butyn-1-ol)

2-Butyn-1-ol structure
2-Butyn-1-ol structure
Product name:2-Butyn-1-ol
CAS No:764-01-2
MF:C4H6O
MW:70.0898413658142
MDL:MFCD00002914
CID:39778
PubChem ID:12991

2-Butyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • but-2-yn-1-ol
    • 2-Butyn-1-ol
    • 1-hydroxybut-2-yne
    • 2-BUTYNE-1-OL
    • 2-Butynol
    • 2-Butynyl alcohol
    • 2-butynyl-1-ol
    • BUT-2-IN-1-OL
    • but-2-yne-1-ol
    • CH3CequivCCH2OH
    • methyl propargyl alcohol
    • propargylic alcohol
    • Hydroxymethylmethylacetylene
    • NSC 222371
    • A838690
    • B0712
    • 2-HYDROXY-4-METHOXYPHENYLACETONE
    • BCP07121
    • CH3C.$.CCH2OH
    • 2-Butyn-1-ol, 98%
    • Q27291239
    • AKOS009158835
    • AI3-37252
    • 2-butin-1-ol
    • FT-0611636
    • DTXSID8022115
    • CS-B1382
    • NSC-222371
    • UNII-US5293942K
    • 764-01-2
    • NS00037779
    • US5293942K
    • AMY19259
    • EN300-88677
    • InChI=1/C4H6O/c1-2-3-4-5/h5H,4H2,1H
    • MFCD00002914
    • J-802073
    • NSC222371
    • 2-butyn1-ol
    • 2-butyn-l-ol
    • GS-6159
    • EINECS 212-113-4
    • DTXCID702115
    • 1-Hydroxybut-2-yne; 2-Butynol; 2-Butynyl alcohol; NSC 222371;
    • DB-020754
    • MDL: MFCD00002914
    • Inchi: 1S/C4H6O/c1-2-3-4-5/h5H,4H2,1H3
    • InChI Key: NEEDEQSZOUAJMU-UHFFFAOYSA-N
    • SMILES: CC#CCO
    • BRN: 1733676

Computed Properties

  • Exact Mass: 70.041865g/mol
  • Surface Charge: 0
  • XLogP3: 0.2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 70.041865g/mol
  • Monoisotopic Mass: 70.041865g/mol
  • Topological Polar Surface Area: 20.2Ų
  • Heavy Atom Count: 5
  • Complexity: 62.2
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.937 g/mL at 25 °C(lit.)
  • Melting Point: −2.2 °C (lit.)
  • Boiling Point: 145°C(lit.)
  • Flash Point: Fahrenheit: 123.8 ° f
    Celsius: 51 ° c
  • Refractive Index: n20/D 1.453(lit.)
  • Solubility: Miscible with chloroform and methanol.
  • Stability/Shelf Life: Stable. Flammable.
  • PSA: 20.23000
  • LogP: 0.00200
  • Sensitiveness: Sensitive to heat and air
  • Solubility: Not determined

2-Butyn-1-ol Security Information

  • Symbol: GHS02 GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226,H317
  • Warning Statement: P280
  • Hazardous Material transportation number:UN 1987 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S36/37
  • Hazardous Material Identification: Xi
  • Storage Condition:0-10°C
  • Packing Group:III
  • Packing Group:III
  • Hazard Level:3
  • HazardClass:3
  • PackingGroup:III
  • Safety Term:3
  • Risk Phrases:R10; R43; R52/53

2-Butyn-1-ol Customs Data

  • HS CODE:29052990
  • Customs Data:

    China Customs Code:

    2905290000

    Overview:

    2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Butyn-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB07769-1g
2-Butyn-1-ol
764-01-2 97%
1g
44.00 2021-07-09
Oakwood
009076-25g
2-Butyn-1-ol
764-01-2 99%
25g
$71.00 2024-07-19
SHENG KE LU SI SHENG WU JI SHU
sc-237962-5g
2-Butyn-1-ol,
764-01-2
5g
¥436.00 2023-09-05
TRC
B755100-100g
2-Butyn-1-ol
764-01-2
100g
$ 488.00 2023-04-18
TRC
B755100-50g
2-Butyn-1-ol
764-01-2
50g
$ 287.00 2023-04-18
Fluorochem
009076-5g
2-Butyn-1-ol
764-01-2 99%
5g
£15.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B0712-25ml
2-Butyn-1-ol
764-01-2 97.0%(GC)
25ml
¥1195.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BK064-25ml
2-Butyn-1-ol
764-01-2 98%
25ml
¥652.0 2022-05-30
TRC
B755100-5g
2-Butyn-1-ol
764-01-2
5g
$ 64.00 2023-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R029542-25ml
2-Butyn-1-ol
764-01-2 97%
25ml
¥195 2024-05-21

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:764-01-2)2-Butyn-1-ol
A838690
Purity:99%
Quantity:500g
Price ($):535.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:764-01-2)2-丁炔-1-醇
LE26839763
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry